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Compound of Interest

Compound Name: Doxazosin-d8 Hydrochloride

Cat. No.: B562650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Doxazosin-d8 Hydrochloride, a

deuterated analog of Doxazosin hydrochloride. It is primarily utilized as an internal standard in

analytical and pharmacokinetic research, enhancing the accuracy of mass spectrometry and

liquid chromatography for the precise quantification of Doxazosin in biological samples.[1] This

document outlines the key quality attributes, detailed experimental protocols for its analysis,

and the logical framework for its quality control.

Physicochemical Properties and Identification
Doxazosin-d8 Hydrochloride is the deuterium-labeled form of Doxazosin hydrochloride.[2]

The stable isotope labeling improves the accuracy of quantification in mass spectrometry-

based methods.[1]
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Property Specification

Chemical Name
--INVALID-LINK---methanone,

monohydrochloride

CAS Number 1219803-95-8[3][4]

Molecular Formula C₂₃H₁₇D₈N₅O₅ • HCl[4]

Molecular Weight 496.0 g/mol

Appearance A solid[4]

Solubility
Soluble in Acetonitrile:Methanol (1:1) and

DMSO

Deuterated Forms Purity ≥99% (d₁-d₈)[4]

Storage Recommended storage at 2-8 °C[5]

Stability ≥ 4 years

Analytical Testing and Specifications
The following table summarizes the typical analytical tests performed to ensure the quality and

purity of Doxazosin-d8 Hydrochloride, along with representative specifications and results.
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Test Method Specification Result

Purity (by HPLC)

High-Performance

Liquid

Chromatography

≥ 98.0% 99.5%

Identity
Mass Spectrometry

(MS)
Conforms to structure Conforms

Identity
¹H Nuclear Magnetic

Resonance (NMR)
Conforms to structure Conforms

Water Content Karl Fischer Titration ≤ 1.0% 0.2%

Residual Solvents
Gas Chromatography

(GC)

Meets USP <467>

requirements
Conforms

Isotopic Purity
Mass Spectrometry

(MS)

≥ 99% Deuterated

forms
Conforms

Experimental Protocols
Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is used to determine the purity of Doxazosin-d8 Hydrochloride by separating it

from any potential impurities. A common HPLC method for Doxazosin analysis involves a

reversed-phase column.[6][7]

Instrumentation: HPLC system with a PDA detector (e.g., Waters Alliance e2695 or Agilent

infinity 1260 series).[7]

Column: LiChrospher 60 RP-Select B, 4.0 mm x 25.0 cm, 5 µm.[7]

Mobile Phase: A mixture of Methanol and Potassium Dihydrogen Orthophosphate (60:40),

with the pH adjusted to 5.0.[6]

Flow Rate: 1.0 mL/min.[6]

Injection Volume: 10 µL.[7]
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Column Temperature: 35°C.[7]

Detection Wavelength: 251 nm.[6]

Procedure:

Prepare a standard solution of Doxazosin-d8 Hydrochloride in the mobile phase.

Prepare the sample solution by dissolving an accurately weighed amount of the substance

in the mobile phase.

Inject the standard and sample solutions into the chromatograph.

Record the chromatograms and calculate the purity by comparing the peak area of the

main peak in the sample solution to the total area of all peaks.

Identity Confirmation by Mass Spectrometry (MS)
Mass spectrometry is employed to confirm the molecular weight and fragmentation pattern of

Doxazosin-d8 Hydrochloride, thereby verifying its identity.

Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Procedure:

Infuse a dilute solution of the sample in a suitable solvent (e.g., acetonitrile/water with

0.1% formic acid) directly into the mass spectrometer or via an LC system.

Acquire the mass spectrum over a suitable mass range (e.g., m/z 100-1000).

Compare the observed molecular ion peak ([M+H]⁺) with the theoretically calculated mass

of Doxazosin-d8 Hydrochloride.

Water Content by Karl Fischer Titration
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This method determines the amount of water present in the sample.

Instrumentation: A coulometric or volumetric Karl Fischer titrator.

Reagent: Karl Fischer reagent.

Procedure:

Standardize the Karl Fischer reagent with a known amount of water.

Accurately weigh a suitable amount of the Doxazosin-d8 Hydrochloride sample and

introduce it into the titration vessel.

Titrate with the Karl Fischer reagent until the endpoint is reached.

The water content is calculated based on the amount of reagent consumed.

Workflow and Quality Assessment Diagrams
The following diagrams illustrate the analytical workflow and the relationship between quality

attributes and the tests performed on Doxazosin-d8 Hydrochloride.
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Caption: Analytical workflow for Doxazosin-d8 HCl.
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Caption: Quality attributes and corresponding analytical tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b562650#doxazosin-d8-hydrochloride-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b562650#doxazosin-d8-hydrochloride-certificate-of-analysis
https://www.benchchem.com/product/b562650#doxazosin-d8-hydrochloride-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562650?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

